Cas no 137669-40-0 (Butanedioic acid, ethylidene-, 1-ethyl ester, (E)-)

• Product Name: Butanedioic acid, ethylidene-, 1-ethyl ester, (E)-
• CAS No: 137669-40-0
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1245459
• Update Time: 2024-08-04

Butanedioic acid, ethylidene-, 1-ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, ethylidene-, 1-ethyl ester, (E)-
• Butanedioic acid, ethylidene-, 1-ethyl ester, (2E)- (9CI)

• Inchi： 1S/C8H12O4/c1-3-6(5-7(9)10)8(11)12-4-2/h3H,4-5H2,1-2H3,(H,9,10)/b6-3+
• InChI Key： LYIULCNNUMVAEO-ZZXKWVIFSA-N
• SMILES： C(OCC)(=O)/C(=C/C)/CC(O)=O

Computed Properties

• Exact Mass: 171.06573

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 292.3±23.0 °C(Predicted)
• PSA: 66.43
• pka: 3.93±0.10(Predicted)